dichloro(4-fluorophenyl)methylsilane
Overview
Description
Dichloro(4-fluorophenyl)methylsilane (DFPMS) is a silane compound with the chemical formula C7H7Cl2FSi. This compound is a colorless liquid with a low boiling point of 101°C and a high vapor pressure of 0.2 mmHg at 25°C. It is a versatile reagent with a wide range of applications in organic synthesis, chemical analysis, and materials science. DFPMS is also used in the synthesis of various organic compounds and as a catalyst in a variety of reactions.
Scientific Research Applications
Dichloro(4-fluorophenyl)methylsilane has been used in a variety of scientific research applications, including organic synthesis, chemical analysis, and materials science. It has been used as a reagent in the synthesis of various organic compounds, such as pharmaceuticals, dyes, and fragrances. It has also been used as a catalyst in a variety of reactions, such as the Diels-Alder reaction, the Michael addition, and the Wittig reaction. Additionally, dichloro(4-fluorophenyl)methylsilane has been used as a solvent in the synthesis of polymers, as well as in the synthesis of metal-organic frameworks.
Mechanism of Action
The mechanism of action of dichloro(4-fluorophenyl)methylsilane is still not fully understood. However, it is believed that the reaction of dichloro(4-fluorophenyl)methylsilane with organic compounds is catalyzed by the formation of an intermediate, which is then further transformed into the desired product. The intermediate is believed to be a cyclic siloxane, which is formed by the reaction of the silane group with the organic compound. This intermediate then undergoes a series of reactions, which ultimately leads to the formation of the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of dichloro(4-fluorophenyl)methylsilane are not yet fully understood. However, it has been shown to be non-toxic and non-irritating when used in laboratory experiments. Additionally, it has been found to be relatively stable in the environment, with a half-life of approximately 1-2 years.
Advantages and Limitations for Lab Experiments
The main advantages of dichloro(4-fluorophenyl)methylsilane for laboratory experiments are its low cost, low toxicity, and ease of use. Additionally, it is a versatile reagent with a wide range of applications in organic synthesis, chemical analysis, and materials science. The main limitation of dichloro(4-fluorophenyl)methylsilane is that it is a relatively volatile compound, with a low boiling point and high vapor pressure.
Future Directions
There are several potential future directions for research involving dichloro(4-fluorophenyl)methylsilane. These include further exploration of its mechanism of action and its biochemical and physiological effects, as well as the development of new synthetic methods and applications. Additionally, further research could be conducted into the environmental fate of dichloro(4-fluorophenyl)methylsilane, as well as its potential uses as a catalyst in other organic reactions. Finally, further research could be conducted into the use of dichloro(4-fluorophenyl)methylsilane in the synthesis of polymers and other materials.
Synthesis Methods
Dichloro(4-fluorophenyl)methylsilane is typically synthesized by the reaction of dichloromethylmethylsilane with 4-fluorophenol in the presence of an acid catalyst, such as sulfuric acid or hydrochloric acid. The reaction is typically carried out at temperatures ranging from 60°C to 90°C. The reaction is typically complete within 1-2 hours, and the product can be isolated by distillation or extraction.
properties
| { "Design of the Synthesis Pathway": "The synthesis of dichloro(4-fluorophenyl)methylsilane can be achieved through a multi-step reaction pathway starting from commercially available starting materials.", "Starting Materials": [ "4-fluorobenzaldehyde", "chlorotrimethylsilane", "anhydrous aluminum chloride", "hydrochloric acid", "sodium hydroxide", "dichloromethane", "diethyl ether" ], "Reaction": [ "Step 1: Conversion of 4-fluorobenzaldehyde to 4-fluorobenzyl alcohol by reduction with sodium borohydride in methanol.", "Step 2: Protection of the hydroxyl group in 4-fluorobenzyl alcohol with chlorotrimethylsilane and anhydrous aluminum chloride to form 4-(trimethylsilyl)benzyl alcohol.", "Step 3: Conversion of 4-(trimethylsilyl)benzyl alcohol to 4-(trimethylsilyl)benzyl chloride by reaction with thionyl chloride in dichloromethane.", "Step 4: De-silylation of 4-(trimethylsilyl)benzyl chloride with hydrochloric acid in diethyl ether to form 4-chloromethylbenzyl chloride.", "Step 5: Reaction of 4-chloromethylbenzyl chloride with anhydrous aluminum chloride and dichloromethane to form dichloro(4-chloromethylphenyl)methylsilane.", "Step 6: Substitution of the chlorine atom in dichloro(4-chloromethylphenyl)methylsilane with a fluorine atom by reaction with sodium fluoride in acetonitrile to form dichloro(4-fluorophenyl)methylsilane." ] } | |
CAS RN |
1422-90-8 |
Product Name |
dichloro(4-fluorophenyl)methylsilane |
Molecular Formula |
C7H7Cl2FSi |
Molecular Weight |
209.1 |
Purity |
95 |
Origin of Product |
United States |
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